Cas no 2166185-69-7 (tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2166185-69-7
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 5290679
• Update Time: 2026-03-10

tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-7(11(12,13)14)4-8(16)5-15/h7-8H,4-6,15H2,1-3H3/t7-,8+/m1/s1
• InChI Key： CAZDCDPHBWRBQU-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C(F)(F)F)C[C@H]1CN

Additional information on tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2166185-69-7)

tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No. 2166185-69-7) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. This compound, featuring a pyrrolidine core with aminomethyl and trifluoromethyl functional groups, is valued for its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its unique stereochemistry (2S,4R) and the presence of a tert-butyl carbamate protecting group make it a versatile intermediate for synthesizing bioactive molecules.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate. Researchers frequently search for "trifluoromethyl pyrrolidine derivatives" or "chiral building blocks for drug synthesis," reflecting its relevance in modern therapeutics. The trifluoromethyl group enhances metabolic stability and lipophilicity, making this compound a hotspot for designing drugs targeting CNS disorders and inflammatory diseases. Its CAS No. 2166185-69-7 is often queried in databases like SciFinder and Reaxys for structural analogs.

In synthetic applications, tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate serves as a key precursor for peptidomimetics and small-molecule inhibitors. The tert-butyloxycarbonyl (Boc) group facilitates selective deprotection, enabling sequential reactions in multi-step syntheses. Recent publications highlight its use in creating protease inhibitors and GPCR ligands, addressing trending topics like "targeted cancer therapies" and "neurodegenerative disease treatment."

From a commercial perspective, suppliers of CAS 2166185-69-7 emphasize high enantiomeric purity (>98% ee) and scalability, catering to the pharmaceutical industry's need for GMP-grade intermediates. Analytical data, including HPLC, NMR, and MS spectra, are typically provided to ensure reproducibility. Environmental and regulatory compliance (e.g., REACH) further boosts its adoption in sustainable chemistry initiatives.

Future research directions for tert-butyl (2S,4R)-2-(aminomethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate may explore its utility in bioconjugation or catalysis, aligning with the rise of "click chemistry" and "green chemistry" trends. Its structural features also make it a candidate for PET tracer development, answering frequent queries about "imaging agents for diagnostics."